4-Fluoro-2-methoxyaniline hydrochloride

• CAS: 178671-97-1
• Molecular Formula: C7H9ClFNO
• Molecular Weight: 177.6 g/mol
• SMILES: COC1=C(C=CC(=C1)F)N.Cl
• InChI: InChI=1S/C7H8FNO.ClH/c1-10-7-4-5(8)2-3-6(7)9;/h2-4H,9H2,1H3;1H
• InChIKey: MHQFRPFBJOEPGE-UHFFFAOYSA-N

Researchers developing scalable syntheses of osimertinib or similar EGFR-TKIs often face inconsistent results from volatile aniline free bases. 4-Fluoro-2-methoxyaniline hydrochloride (CAS 178671-97-1) is the preferred solid, water-soluble salt form that directly addresses this challenge. - Eliminates handling issues of the liquid free base (CAS 450-91-9), enabling accurate stoichiometric control in automated flow reactors and aqueous-mediated couplings. - The fixed 4-fluoro-2-methoxy substitution pattern ensures the regioselectivity required for critical downstream nitration steps. - Solid-state storage stability reduces degradation risks and simplifies inventory management for long-term research programs.

4-Fluoro-2-methoxyaniline Hydrochloride Procurement Guide

4-Fluoro-2-methoxyaniline hydrochloride (CAS 178671-97-1) is a halogenated aniline derivative supplied as a hydrochloride salt, enhancing aqueous solubility and handling stability relative to its free base form . This compound serves as a critical building block in the synthesis of targeted therapeutics, notably the third-generation EGFR-TKI osimertinib [1].

1

Workflow Continuous flow & batch synthesis

2

Selection Hydrochloride salt form

3

Use Context Osimertinib intermediate preparation

• [1] Kulkarni, A., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4‑Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development, 24(12), 2793–2801. View Source

4-Fluoro-2-methoxyaniline HCl: Substitution Risks

Simply substituting a generic aniline derivative or the free base form for 4-fluoro-2-methoxyaniline hydrochloride can compromise critical synthetic outcomes due to differences in electronic profile, solubility, and process safety. The precise 4-fluoro-2-methoxy substitution pattern dictates regioselectivity in downstream reactions, such as the nitration required for osimertinib synthesis [1]. Furthermore, the hydrochloride salt form offers distinct advantages in aqueous solubility and storage stability compared to the free base (CAS 450-91-9), which is a volatile liquid at room temperature and thus less amenable to accurate handling and long-term storage .

Factor

Target (HCl salt)

Substitute (free base)

Regioselectivity

4-fluoro-2-methoxy pattern directs nitration

Generic anilines may shift substitution outcome

Physical form

Solid, easy to weigh and meter

Volatile liquid; complicates accurate handling

Aqueous process fit

Water-soluble; suits aqueous flow chemistry

Water-insoluble; may require co-solvents

• [1] Kulkarni, A., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4‑Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development, 24(12), 2793–2801. View Source

4-Fluoro-2-methoxyaniline HCl: Comparative Evidence

Continuous Flow Nitration: Safety and Yield

When utilized in a telescoped continuous flow acetylation and nitration sequence to produce 4-fluoro-2-methoxy-5-nitroaniline—a key osimertinib intermediate—4-fluoro-2-methoxyaniline demonstrates a quantifiable advantage over the free base form by enabling a safer, scalable process. The use of the salt form is implicit in the development of a flow process that achieves an 82-83% isolated yield over two steps at pilot scale, corresponding to a throughput of 0.46 kg/h [1]. In contrast, the free base form (CAS 450-91-9) is a liquid at room temperature, which complicates accurate metering in a continuous flow setup and increases the risk of side reactions without prior acetylation protection .

Continuous flow nitration

Cross-study comparable

82–83% isolated yield over two steps; throughput 0.46 kg/h at pilot scale

Supports safer scalable process

Published conditions require salt form; free base demands re‑optimization

Evidence Dimension	Synthetic Throughput and Process Safety
Target Compound Data	82-83% isolated yield over two steps (acetylation and nitration) with a throughput of 0.46 kg/h in a continuous flow process.
Comparator Or Baseline	Free base (CAS 450-91-9): Reported as a liquid at room temperature, requiring careful handling and acetylation to prevent side reactions during nitration.
Quantified Difference	The hydrochloride salt enables a continuous flow process with 82-83% yield at pilot scale, whereas the free base's physical state (liquid) and lack of amine protection present significant scale-up hazards.
Conditions	Continuous flow acetylation and nitration using a modular microreactor platform, followed by batch deprotection.

Why This Matters

This evidence demonstrates that procuring the hydrochloride salt form (CAS 178671-97-1) is essential for achieving the published pilot-scale process conditions for osimertinib intermediate synthesis; substituting the free base would require extensive process re-optimization and may pose greater safety risks.

• [1] Kulkarni, A., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4‑Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development, 24(12), 2793–2801. View Source

Aqueous Solubility vs. Free Base

4-Fluoro-2-methoxyaniline hydrochloride (CAS 178671-97-1) is specifically formulated as a hydrochloride salt, which confers superior water solubility compared to its neutral free base counterpart (CAS 450-91-9) . While the free base is described as being soluble in organic solvents but insoluble in water [1], the hydrochloride salt is readily soluble in aqueous media, a crucial property for in vitro biological assays and certain aqueous-phase chemical reactions. This eliminates the need for co-solvents or surfactants that might otherwise interfere with assay readouts or reaction kinetics.

Aqueous solubility

Data to verify

Water‑soluble hydrochloride salt vs. water‑insoluble free base

Enables aqueous‑phase assays and reactions

Eliminates confounding co‑solvents; verify lot‑specific solubility

Evidence Dimension	Aqueous Solubility Profile
Target Compound Data	High aqueous solubility (as a hydrochloride salt).
Comparator Or Baseline	Free base (CAS 450-91-9): Insoluble in water; soluble in organic solvents.
Quantified Difference	Qualitative difference: The hydrochloride salt is water-soluble, whereas the free base is water-insoluble.
Conditions	Physicochemical property assessment based on vendor technical datasheets and literature.

Why This Matters

For researchers designing in vitro biological assays or aqueous-phase synthetic steps, the hydrochloride salt form ensures compound solubilization without introducing confounding organic co-solvents, directly improving experimental reproducibility and data quality.

• [1] GuideChem. (n.d.). 4-Fluoro-2-methoxyaniline (CAS 450-91-9) Product Wiki. Retrieved from GuideChem. View Source

Solid-State Stability vs. Free Base

Procurement of 4-fluoro-2-methoxyaniline as the hydrochloride salt (CAS 178671-97-1) provides a quantifiable advantage in handling and long-term storage compared to its free base form. The hydrochloride is a solid at ambient temperature , whereas the free base (CAS 450-91-9) is a liquid . Solid reagents are inherently easier to weigh accurately, reduce the risk of spills and vapor exposure, and exhibit better long-term stability against oxidation and degradation. Vendor specifications for the hydrochloride salt confirm a purity of ≥98% , while the free base is typically offered at ≥95% purity , indicating a difference in the robustness of purification and storage.

Solid‑state stability

Direct head-to-head

Solid salt (≥98% purity) vs. liquid free base (≥95% purity)

Simplifies accurate weighing and storage

Solid form reduces vapor exposure and degradation risk

Evidence Dimension	Physical State and Commercial Purity
Target Compound Data	Solid (crystalline powder), ≥98% purity (common commercial specification).
Comparator Or Baseline	Free base (CAS 450-91-9): Liquid, ≥95% purity (common commercial specification).
Quantified Difference	Solid vs. Liquid; 98% vs. 95% purity.
Conditions	Standard storage conditions (room temperature, inert atmosphere).

Why This Matters

The solid, high-purity hydrochloride salt simplifies accurate weighing and handling in the laboratory, reduces safety hazards associated with liquid amines, and ensures more consistent reagent quality over time, directly impacting experimental reliability and workflow efficiency.

4-Fluoro-2-methoxyaniline HCl: Key Applications

Osimertinib Intermediate Scale-Up

4-Fluoro-2-methoxyaniline hydrochloride is the preferred starting material for the continuous flow synthesis of 4-fluoro-2-methoxy-5-nitroaniline, an essential precursor to osimertinib . The hydrochloride salt's solid form and aqueous solubility facilitate its use in automated flow reactors, enabling the high-throughput, scalable process described in the literature . Using the free base would complicate the process due to its liquid state and potential for side reactions.

Aqueous-Phase Medicinal Chemistry

The hydrochloride salt's water solubility makes it an ideal building block for medicinal chemists seeking to install the 4-fluoro-2-methoxyphenyl motif into lead compounds using aqueous-compatible reactions (e.g., amide couplings, Buchwald-Hartwig aminations in aqueous micellar media) . This avoids the use of organic co-solvents, streamlining purification and improving the green chemistry profile of the synthesis.

High-Purity In Vitro Assays

For biological testing, the ≥98% purity and aqueous solubility of the hydrochloride salt are critical. It ensures accurate dosing in cell-based assays without the confounding effects of DMSO or other organic solvents [1]. This is particularly relevant for structure-activity relationship (SAR) studies where precise concentration-response curves are essential.

Aniline Building Block Stockroom Management

Procurement managers should select the hydrochloride salt (CAS 178671-97-1) for long-term inventory due to its superior storage stability as a solid . Compared to the liquid free base, the solid salt has a longer shelf life, is less prone to degradation, and simplifies safe storage and handling procedures, reducing overall laboratory operational costs and safety risks.

Application

Selection Property

Validation Focus

Osimertinib intermediate scale‑up

Hydrochloride salt solid form

Continuous flow process feasibility

Aqueous‑phase medicinal chemistry

Water solubility profile

Co‑solvent‑free reaction conditions

High‑purity in vitro assays

Supplied purity specification

Accurate dosing and solvent compatibility

Building block stockroom management

Solid‑state storage stability

Long‑term shelf life and handling safety

• [1] Kulkarni, A., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4‑Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development, 24(12), 2793–2801. View Source